![molecular formula C14H12BrClO B3288999 4-Bromo-1-[(3-chlorophenyl)methoxy]-2-methylbenzene CAS No. 854259-18-0](/img/structure/B3288999.png)
4-Bromo-1-[(3-chlorophenyl)methoxy]-2-methylbenzene
Overview
Description
“4-Bromo-1-[(3-chlorophenyl)methoxy]-2-methylbenzene” is a chemical compound with the CAS Number: 854259-18-0 . It has a molecular weight of 311.61 and is typically stored at room temperature . The compound is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for “4-Bromo-1-[(3-chlorophenyl)methoxy]-2-methylbenzene” is 1S/C14H12BrClO/c1-10-7-12(15)5-6-14(10)17-9-11-3-2-4-13(16)8-11/h2-8H,9H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Scientific Research Applications
Key Intermediate in Synthesis of Chlorfenapyr
The compound is a key intermediate for the synthesis of chlorfenapyr , a pesticide used in agriculture . It is significant in promoting the scale production of chlorfenapyr .
Biological Potential of Indole Derivatives
The compound is an indole derivative, and indole derivatives have shown a wide range of biological activities . They have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives .
Antiviral Activity
Indole derivatives have shown potential as antiviral agents . For example, certain derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus .
Anti-inflammatory Activity
Indole derivatives have also been studied for their anti-inflammatory properties . This makes them potential candidates for the development of new anti-inflammatory drugs .
Anticancer Activity
Indole derivatives have shown promise in the treatment of cancer . They have been found to have anticancer properties, making them potential candidates for the development of new anticancer drugs .
Antimicrobial Activity
Indole derivatives have demonstrated antimicrobial properties . This makes them potential candidates for the development of new antimicrobial drugs .
Antitubercular Activity
Certain indole derivatives have exhibited antitubercular activity . This makes them potential candidates for the development of new antitubercular drugs .
Antioxidant Activity
Indole derivatives have shown antioxidant properties . This makes them potential candidates for the development of new antioxidant drugs .
Safety and Hazards
While specific safety and hazard information for “4-Bromo-1-[(3-chlorophenyl)methoxy]-2-methylbenzene” was not found, it’s important to handle all chemical compounds with care. Protective gloves, goggles, and respiratory protective equipment should be worn when handling the substance . It’s also important to avoid getting the substance in eyes, on skin, or clothing, and to avoid ingestion and inhalation .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors in the body .
Mode of Action
It’s likely that it interacts with its targets through a process known as electrophilic aromatic substitution . This process involves the compound forming a sigma-bond with the target, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
Similar compounds have been found to affect various biochemical pathways, including oxidative phosphorylation .
Pharmacokinetics
Similar compounds have been found to have various adme properties, which can impact their bioavailability .
Result of Action
Similar compounds have been found to have various effects, including inhibiting the oxidative phosphorylation .
properties
IUPAC Name |
4-bromo-1-[(3-chlorophenyl)methoxy]-2-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrClO/c1-10-7-12(15)5-6-14(10)17-9-11-3-2-4-13(16)8-11/h2-8H,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRKHEIJIVFBFGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)OCC2=CC(=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrClO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-[(3-chlorophenyl)methoxy]-2-methylbenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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